Cas no 2172447-51-5 (Ethyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate)

• Product Name: Ethyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate
• CAS No: 2172447-51-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5567677
• PubChem ID: 165594739
• Update Time: 2025-08-03

Ethyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172447-51-5
• EN300-1629951
• ethyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate
• Ethyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate

• Inchi： 1S/C12H21NO3/c1-3-16-10(14)11(4-5-11)12(15)6-8-13(2)9-7-12/h15H,3-9H2,1-2H3
• InChI Key： UPDMPKKLJOMAEO-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C1(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Additional information on Ethyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate

Ethyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate (CAS No. 2172447-51-5): A Comprehensive Overview

Ethyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate (CAS No. 2172447-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a cyclopropane core and a 4-hydroxy-1-methylpiperidin-4-yl substituent, is widely studied for its potential applications in drug discovery and medicinal chemistry. The unique structural features of this compound make it a valuable intermediate for synthesizing bioactive molecules.

The molecular formula of Ethyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate is C₁₂H₂₁NO₃, with a molecular weight of 227.30 g/mol. Its structure combines a cyclopropane ring, known for its high ring strain and metabolic stability, with a hydroxylated piperidine moiety, which is commonly found in CNS-active compounds. Researchers are particularly interested in its potential as a building block for neurological therapeutics, given the prevalence of similar structures in FDA-approved drugs.

Recent studies have explored the synthetic applications of CAS 2172447-51-5 in creating novel drug candidates. The compound's ethyl ester group offers excellent reactivity for further chemical transformations, while the hydroxy group provides a handle for additional functionalization. Pharmaceutical chemists value this versatility when designing targeted molecular probes or small-molecule inhibitors. The growing demand for piperidine derivatives in drug development has further increased interest in this compound.

From a physicochemical perspective, Ethyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate typically appears as a white to off-white crystalline powder. Its solubility profile makes it suitable for various organic reactions, dissolving well in common solvents like dichloromethane, ethanol, and dimethyl sulfoxide. The compound's stability under standard laboratory conditions contributes to its utility as a research chemical. Analytical data suggests it has good thermal stability, with decomposition temperatures well above typical reaction conditions.

The pharmacological potential of 2172447-51-5 stems from its structural similarity to known bioactive compounds. The piperidine-hydroxyl moiety is frequently encountered in molecules that interact with G-protein coupled receptors (GPCRs), while the cyclopropane fragment can enhance metabolic stability and membrane permeability. These characteristics make it particularly relevant for current research into neurodegenerative diseases and pain management therapeutics, areas where the pharmaceutical industry is actively seeking novel chemical entities.

In the context of green chemistry and sustainable synthesis, researchers are investigating efficient routes to produce Ethyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate with minimal environmental impact. Recent publications have described catalytic methods and atom-economical processes for similar compounds, reflecting the growing importance of eco-friendly chemical production. The compound's potential as a biodegradable intermediate aligns well with current trends in green pharmaceutical manufacturing.

The commercial availability of CAS 2172447-51-5 has expanded in recent years to meet research demand. Suppliers typically offer it in quantities ranging from milligrams to kilograms, with purity levels exceeding 95% for most research applications. Pricing varies based on scale and purity requirements, but it remains accessible for academic and industrial research purposes. Proper storage conditions (typically 2-8°C in a dry environment) help maintain the compound's stability over extended periods.

Analytical characterization of Ethyl 1-(4-hydroxy-1-methylpiperidin-4-yl)cyclopropane-1-carboxylate typically involves HPLC, NMR spectroscopy, and mass spectrometry. These techniques confirm identity and purity, which are crucial for research applications. The compound's chromatographic behavior and spectroscopic signatures have been well-documented in the literature, facilitating its identification in complex reaction mixtures.

Looking ahead, 2172447-51-5 continues to attract interest as researchers explore new applications in medicinal chemistry and chemical biology. Its structural features make it particularly relevant for developing next-generation therapeutics targeting specific biological pathways. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound will likely play an increasingly important role in drug discovery pipelines and pharmaceutical innovation.